3-amino-N-cyclopropyl-5-methyl-4-isoxazolesulfonamide

• IUPAC Name: 3-amino-N-cyclopropyl-5-methyl-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C7H11N3O3S/c1-4-6(7(8)9-13-4)14(11,12)10-5-2-3-5/h5,10H,2-3H2,1H3,(H2,8,9)
• InChI Key: GRZQJTSJBDSLNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)N)S(=O)(=O)NC2CC2
• Molecular Formula: C7H11N3O3S
• Molecular Weight: 217.25 g/mol

Description

3-amino-N-cyclopropyl-5-methyl-4-isoxazolesulfonamide is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. The compound is known for its unique chemical structure, which makes it a promising candidate for the development of new drugs and therapeutic agents.

Scientific Research Applications

Photochemical Decomposition

The photochemical decomposition of sulfonamide compounds, such as sulfamethoxazole, which is closely related to 3-amino-N-cyclopropyl-5-methyl-4-isoxazolesulfonamide, has been studied in acidic aqueous solutions. These studies have revealed that sulfamethoxazole is highly photolabile, resulting in various photoproducts through processes like photoisomerization of the isoxazole ring. This research could provide insights into the stability and environmental fate of similar compounds (Wei Zhou & D. Moore, 1994).

Isoxazole-Containing Sulfonamides as Enzyme Inhibitors

Isoxazole-containing sulfonamides have been synthesized and evaluated for their inhibitory properties against various isoforms of human carbonic anhydrase, an enzyme involved in critical physiological processes. Compounds in this category have shown significant inhibition against specific isoforms, suggesting potential therapeutic applications in treating conditions like glaucoma and neuropathic pain (C. Altuğ et al., 2017).